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Get Quote

The table below summarizes the available NMR spectrum information for Lanatoside C from scientific

databases.

Spectrum Type Experimental Conditions Source & Availability

| 13C NMR (1D) [1] | Solvent: H2O Frequency: 126 MHz (predicted) Instrument Frequency: 500 MHz |

Source: NP-MRD (Natural Products Magnetic Resonance Database) Availability: Peak list and assignments

file available for download. | | 1H NMR [2] | Information not specified in the source. | Source:

Chemicalbook Availability: The page mentions a 1H NMR spectrum exists, but no detailed data or image is

provided. |

Experimental Protocols from Pharmacological Studies

Although detailed NMR experimental procedures are scarce, the following protocols from recent anticancer

studies illustrate how Lanatoside C is handled and evaluated in biological research.

In Vitro Cell Viability and Proliferation Assays

These assays are used to determine the inhibitory effect of Lanatoside C on cancer cell growth [3] [4] [5].
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Cell Culture: Human cancer cell lines (e.g., A549 for lung cancer, Hep3B for liver cancer, HuCCT-1

and TFK-1 for cholangiocarcinoma) are cultured in RPMI-1640 medium supplemented with 10% Fetal
Bovine Serum (FBS) and maintained at 37°C in a 5% CO2 atmosphere [3] [4] [5].

Compound Treatment: Lanatoside C is dissolved in Dimethyl Sulfoxide (DMSO) to create a stock
solution. For experiments, this stock is diluted to the desired working concentrations in the cell culture

medium [3] [5]. A typical dose for in vitro studies on A549 cells is 0.4 µM for 24 hours [3].
Viability Assessment:

CCK-8 Assay: Cells are seeded in 96-well plates, treated with Lanatoside C, and then
incubated with the CCK-8 solution. The absorbance at 450 nm is measured using a microplate

reader, which correlates with the number of living cells [3].
SRB Assay: After drug treatment, cells are fixed with trichloroacetic acid, stained with

Sulforhodamine B dye, and the dissolved dye is measured at 510 nm [4].

In Vivo Xenograft Tumor Models

These models evaluate the antitumor efficacy of Lanatoside C in a living organism [3] [4] [5].

Tumor Implantation: Human cancer cells (e.g., A549, Hep3B) are subcutaneously injected into
immunodeficient mice (e.g., nude mice, SCID mice) [3] [4].

Drug Administration: Once tumors reach a palpable size (e.g., ~100 mm³), mice are grouped for
treatment. Lanatoside C (e.g., at 2.5 mg/kg) or a vehicle control is administered via injection [4]. The

compound is often formulated in a solution containing Cremophor EL and DMSO [4].
Efficacy Endpoints: Tumor dimensions are measured regularly with calipers, and tumor volume is

calculated. At the end of the study, tumors are excised and weighed. Tumor tissues are further
analyzed using techniques like Immunohistochemistry (IHC) and Western Blotting to investigate

changes in protein biomarkers like SLC7A11, GPX4, and STAT3 [3] [5].

Mechanism of Action Signaling Pathways

Based on the search results, Lanatoside C exerts anticancer effects through multiple pathways. The

following diagram summarizes the key mechanisms as described in the literature.
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Key Signaling Pathways of Lanatoside C

Mechanism in Non-Small Cell Lung Cancer (NSCLC) Mechanism in Hepatocellular Carcinoma (HCC) Mechanism in Cholangiocarcinoma (CCA)

Lanatoside C

Downregulates
SLC7A11/GPX4

Activates PKCδ
(Phosphorylation & Translocation) Increases ROS

Downregulates STAT3Accumulation of
Lipid Peroxides

Ferroptosis

Downregulates
AKT/mTOR Pathway

Apoptosis Alters Bcl-2/Bax Ratio

Loss of Mitochondrial
Membrane Potential (MMP)

Apoptosis

Click to download full resolution via product page

Key anticancer mechanisms of Lanatoside C involving ferroptosis induction and apoptosis activation

through multiple pathways. [3] [4] [5]

Guidance for Researchers

For NMR Data: The most structured spectral data available online is the predicted 13C NMR
spectrum from NP-MRD [1]. Accessing fully detailed and experimentally verified NMR spectra for a
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compound of this complexity may require specialized commercial spectral databases or access to

original research literature not captured in this search.
For Biological Studies: The provided experimental protocols are robust and reproducible. When

working with Lanatoside C in vitro, note its solubility characteristics: it is soluble in DMSO and
ethanol but insoluble in water [6]. Control experiments with equivalent concentrations of the vehicle

(e.g., DMSO) are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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